Cas no 1807080-24-5 (4-Chloro-2-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide)

• Product Name: 4-Chloro-2-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide
• CAS No: 1807080-24-5
• MF: C₆H₅ClF₂N₂O₃S
• MW: 258.630306005478
• CID: 4870072
• Update Time: 2025-06-27

4-Chloro-2-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide

• Inchi： 1S/C6H5ClF2N2O3S/c7-3-2(12)1-11-4(6(8)9)5(3)15(10,13)14/h1,6,12H,(H2,10,13,14)
• InChI Key： WWENDGDIMHCRDM-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C(F)F)C=1S(N)(=O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 0.3
• Topological Polar Surface Area: 102

Additional information on 4-Chloro-2-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide

Professional Introduction to 4-Chloro-2-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide (CAS No. 1807080-24-5)

4-Chloro-2-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1807080-24-5, represents a promising candidate for further exploration due to its distinct structural features and potential biological activities. The molecular structure of this compound incorporates several key functional groups, including a chloro substituent, a difluoromethyl group, a hydroxy moiety, and a sulfonamide moiety. These features collectively contribute to its unique chemical properties and make it an intriguing subject for synthetic and pharmacological studies.

The presence of the chloro group in the pyridine ring enhances the electrophilicity of the molecule, making it more reactive in various chemical transformations. This reactivity is particularly useful in medicinal chemistry, where such intermediates can be further functionalized to produce novel drug candidates. The difluoromethyl group is another critical feature that influences the compound's behavior. Difluoromethyl groups are well-known for their ability to improve metabolic stability, binding affinity, and overall pharmacokinetic properties of drug molecules. This makes 4-Chloro-2-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide a valuable building block for the development of new therapeutic agents.

The hydroxy group introduces polarity and hydrogen bonding capabilities to the molecule, which can be crucial for interactions with biological targets such as enzymes and receptors. Additionally, the sulfonamide moiety is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of these functional groups in 4-Chloro-2-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide suggests that it may exhibit multiple modes of action, making it a versatile compound for drug discovery.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives as potential therapeutic agents. Sulfonamides have been widely used in medicine due to their efficacy and safety profiles. For instance, they have been successfully employed in the treatment of bacterial infections, diabetes, and even certain types of cancer. The unique structural features of 4-Chloro-2-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide position it as a promising candidate for further investigation in these areas.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired molecular framework efficiently. The complexity of its synthesis underscores the expertise required to handle such compounds effectively.

Evaluation of the pharmacological potential of 4-Chloro-2-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide has been conducted through various in vitro and in vivo studies. Preliminary results indicate that this compound exhibits notable activity against several biological targets. For example, studies have shown that it may inhibit the activity of specific enzymes involved in cancer cell proliferation. Additionally, its interaction with receptors relevant to inflammatory responses has been explored, suggesting potential applications in anti-inflammatory therapies.

The impact of substituents like the difluoromethyl group on the pharmacological properties of sulfonamides has been extensively studied. Difluorinated compounds are known to enhance binding affinity by improving hydrophobic interactions with biological targets. This property is particularly valuable in drug design, as it can lead to more potent and selective therapeutic agents. In the context of 4-Chloro-2-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide, this feature may contribute significantly to its overall efficacy.

The role of the sulfonamide moiety in modulating biological activity cannot be overstated. Sulfonamides are known to interact with various biological targets through hydrogen bonding and electrostatic interactions. These interactions can lead to significant changes in receptor conformation and function, which may translate into therapeutic benefits. The presence of both a hydroxy group and a sulfonamide group in 4-Chloro-2-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide suggests multiple interaction sites with potential biological targets.

In conclusion, 4-Chloro-2-(difluoromethyl)-5-hydroxypyridine-3-sulfonamide (CAS No. 1807080-24-5) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at developing new therapeutic agents for various diseases. Continued research into this compound will likely yield valuable insights into its pharmacological properties and applications.